Cas no 919856-64-7 (2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide)

• Product Name: 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide
• CAS No: 919856-64-7
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 5496499
• Update Time: 2025-06-12

2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(7-methyl-2-oxochromen-4-yl)-N-(2-methylsulfanylphenyl)acetamide
• 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide

• Inchi： 1S/C19H17NO3S/c1-12-7-8-14-13(11-19(22)23-16(14)9-12)10-18(21)20-15-5-3-4-6-17(15)24-2/h3-9,11H,10H2,1-2H3,(H,20,21)
• InChI Key： OUXOHMVDQIFYOL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SC)(=O)CC1C2=C(OC(=O)C=1)C=C(C)C=C2

Additional information on 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide

Introduction to 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide (CAS No. 919856-64-7) and Its Emerging Applications in Chemical Biology

2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide, identified by the CAS number 919856-64-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the chromenone class, characterized by a benzopyranone core, which is well-documented for its diverse biological activities. The presence of a methylsulfanyl group at the phenyl moiety and a specific substitution pattern on the chromenone ring further enhances its potential as a bioactive scaffold.

The chromenone scaffold, particularly derivatives with oxo and methyl substituents, has been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant properties. The compound in question, 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide, represents a novel modification of this scaffold, incorporating a phenylacetamide moiety that may contribute to enhanced solubility and bioavailability. This structural feature is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with higher precision. Studies suggest that the methylsulfanyl group may play a critical role in modulating interactions with proteins involved in cellular signaling pathways. Specifically, preliminary docking studies have indicated potential binding affinities with enzymes such as kinases and phosphodiesterases, which are key regulators of various physiological processes.

The 7-methyl-2H-chromen-4-one core of the molecule is known to exhibit significant photostability and electronic properties, making it an attractive candidate for applications in photochemical biology. Research has demonstrated that chromenone derivatives can act as photosensitizers or quenched fluorophores, depending on their substitution pattern. The introduction of the N-phenylacetamide group may further modulate these properties, potentially enabling applications in Förster resonance energy transfer (FRET) assays or as probes for live-cell imaging.

In the realm of drug discovery, the synthesis of 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide represents a testament to the growing sophistication of medicinal chemistry techniques. The compound’s structural complexity necessitates advanced synthetic methodologies, including multi-step organic transformations and regioselective functionalizations. Recent reports highlight the use of flow chemistry and microwave-assisted synthesis to improve yield and scalability, aligning with the industry’s push toward sustainable and efficient manufacturing processes.

One of the most compelling aspects of this compound is its potential therapeutic applications. Emerging research indicates that it may exhibit inhibitory effects on certain cancer-related pathways by interfering with downstream signaling molecules. For instance, preclinical studies have suggested that analogs of this structure could modulate the activity of tyrosine kinases, which are often overexpressed in tumors. While further investigation is warranted to fully elucidate its mechanism of action, these findings underscore the compound’s promise as a lead candidate for novel anticancer agents.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The chromenone motif is widely found in bioactive natural products, suggesting that synthetic derivatives may inherit similar biological properties. The modification introduced by the methylsulfanyl group on the phenyl ring may mimic functionalities present in natural products while enhancing pharmacological potency. This strategy exemplifies how structural inspiration from nature can be leveraged to design molecules with tailored biological activities.

From a chemical biology perspective, understanding how structural modifications influence biological activity is paramount. The case of 2-(7-methyl-2-oxo-2H-chromen-4-yl)-N-2-(methylsulfanyl)phenylacetamide provides valuable insights into this relationship. By systematically varying substituents on different parts of the chromenone core and phenylacetamide group, researchers can map out structure/activity relationships (SAR) that guide future drug development efforts. Such SAR data are essential for optimizing lead compounds into viable drug candidates.

The synthesis and characterization of this compound also highlight advancements in analytical techniques used to study complex organic molecules. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have all played critical roles in confirming its structure and purity. These techniques not only ensure confidence in experimental results but also enable detailed analysis of molecular interactions at an atomic level.

In conclusion, 919856-64: 7-methyl - N - (methylthio) phenyl acetamide amide CAS NO: 91985664 : represents an intriguing example of how structural innovation can lead to novel bioactive molecules with significant therapeutic potential . Its unique combination of pharmacophoric features positions it as a promising candidate for further exploration in chemical biology research . As our understanding of molecular interactions continues to evolve , compounds like this will undoubtedly play a pivotal role in shaping future drug discovery paradigms .